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Compound of Interest

Compound Name: Cangrelor (tetrasodium)

Cat. No.: B10831623

For researchers, scientists, and drug development professionals, the diligent management and
disposal of chemical compounds like Cangrelor are fundamental to laboratory safety and
environmental stewardship.[1][2] This guide provides a comprehensive, step-by-step procedure
for the proper disposal of Cangrelor (tetrasodium), ensuring the safety of personnel and
adherence to regulatory standards.

Key Chemical and Physical Properties

A clear understanding of a compound's properties is essential for its safe handling and
disposal.[1] The table below summarizes the key characteristics of Cangrelor (tetrasodium).

Property Value

Chemical Name Cangrelor (tetrasodium)

Molecular Formula C17H21Cl2F3NsNas012P3S2[1][3]
Molecular Weight 864.29 g/mol [1][3]

CAS Number 163706-36-3[1][3]

Storage Temperature 20°C to 25°C (68°F to 77°F)[1]
Appearance White to off-white lyophilised powder[4]

Disposal Protocol: A Step-by-Step Approach
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Adherence to the following procedures is critical for the safe and compliant disposal of
Cangrelor and its associated materials. These guidelines must be implemented in conjunction
with all institutional, local, state, and federal regulations.[1]

Step 1: Hazard Assessment

Before handling, thoroughly review the Safety Data Sheet (SDS) for Cangrelor to be fully aware
of all potential hazards.[1] Although not classified as a hazardous substance or mixture by
GHS, it is harmful if swallowed.[3][5] Impurities may have unknown toxicological properties and
should be handled with a high degree of caution.[1]

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate PPE to prevent accidental exposure. This is the first line of defense
against contamination.[2]

» Hand Protection: Chemical-resistant gloves.[1][2]
» Eye Protection: Safety glasses with side shields or goggles.[1][2]

« Body Protection: A laboratory coat or other protective clothing is required to protect skin and
personal clothing.[1][2]

o Respiratory Protection: All handling of solid Cangrelor should occur within a certified
chemical fume hood to minimize inhalation risk.[2]

Step 3: Waste Segregation and Collection

All waste materials contaminated with Cangrelor must be treated as hazardous chemical
waste.[2] Never dispose of Cangrelor or its containers in the regular trash or down the drain.[1]
Improper disposal can lead to environmental contamination and significant legal penalties.[1][2]

» Solid Waste: All solid materials contaminated with Cangrelor, such as gloves, weighing
paper, pipette tips, and absorbent pads, must be placed in a dedicated, clearly labeled, and
sealed hazardous waste container that is chemically compatible and leak-proof.[1][2]

» Liquid Waste: Collect all unused Cangrelor solutions and solvent rinses in a designated
hazardous liquid waste container.[1][2] This container must be securely sealed, clearly

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://file.medchemexpress.com/batch_PDF/HY-19638A/Cangrelor-tetrasodium-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/cangrelor-tetrasodium-salt-msds.html
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

labeled, and must not be mixed with incompatible waste streams.[1][2]

o Empty Containers: Handle uncleaned, empty containers as you would the product itself. After
ensuring they are empty, dispose of original containers in accordance with your institution's
guidelines.[1]

Step 4: Waste Storage

Store all hazardous waste containers in a designated satellite accumulation area within the
laboratory.[1][2] This area should be secure, under the control of laboratory personnel, and
situated away from general traffic.[1][2]

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste.[1][2] Final disposal must be performed by a
licensed hazardous waste contractor in accordance with all federal, state, and local regulations,
including the Resource Conservation and Recovery Act (RCRA).[1][6]

Experimental Protocols

The provided search results do not contain specific experimental protocols for the chemical
neutralization or inactivation of Cangrelor for disposal purposes. The mandated procedure is to
collect and dispose of the chemical as hazardous waste through certified channels as outlined
above.

Disposal Workflow Visualization

The following diagram illustrates the procedural workflow for the safe and compliant disposal of
Cangrelor.
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Caption: Workflow for the proper disposal of Cangrelor (tetrasodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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